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Compound of Interest

Compound Name: 3,3'-Azodibenzoic Acid

Cat. No.: B1269039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synonyms, identifiers, and nomenclature

associated with the chemical compound 3,3'-Azodibenzoic Acid. Accurate and consistent

terminology is critical in research, development, and regulatory contexts to ensure clarity and

avoid ambiguity.

Chemical Identity and Synonyms
3,3'-Azodibenzoic Acid is a dicarboxylic acid derivative of azobenzene. It is characterized by

two benzoic acid moieties linked by an azo group (-N=N-) at the 3 and 3' positions of the

benzene rings. Over time and across different suppliers and databases, it has been assigned

various names and identifiers.

A structured summary of these identifiers is presented below for clear comparison.

Data Presentation: Synonyms and Identifiers
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Identifier Type Value

Primary Name 3,3'-Azodibenzoic Acid[1][2]

Systematic (IUPAC) Name
3-[(3-carboxyphenyl)diazenyl]benzoic acid[1][2]

[3]

Alternative Names Azobenzene-3,3'-dicarboxylic Acid[1]

3,3'-(Diazene-1,2-diyl)dibenzoic acid[2]

Benzoic acid, 3,3'-(1,2-diazenediyl)bis-[2]

CAS Registry Number 621-18-1[1][2][3]

PubChem Compound ID (CID) 578067[1][3]

EC Number 677-087-2[1]

MDL Number MFCD03844759[3][4]

InChI Key QBVIXYABUQQSRY-UHFFFAOYSA-N[1][3]

Molecular Formula C14H10N2O4[1][3]

Molecular Weight 270.24 g/mol [1]

Experimental Protocols
The identification and confirmation of 3,3'-Azodibenzoic Acid and its synonyms typically rely

on standard analytical chemistry techniques. While this guide focuses on nomenclature, a brief

overview of relevant experimental protocols is provided for context.

General Methodologies for Structural Confirmation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

structure by analyzing the chemical shifts and coupling constants of the protons and carbons

in the molecule, ensuring the substitution pattern on the aromatic rings and the presence of

the carboxylic acid groups.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. A common method involves using a C18 column with a mobile phase consisting
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of a mixture of acetonitrile and water (with an acid additive like formic acid or trifluoroacetic

acid) under gradient elution, with detection by UV-vis spectrophotometry.

Mass Spectrometry (MS): Provides the mass-to-charge ratio of the molecule, confirming its

molecular weight. Techniques like Electrospray Ionization (ESI) are commonly employed.

Neutralization Titration: This classical method can be used to determine the purity of the acid

by titrating a known mass of the sample with a standardized solution of a strong base, such

as sodium hydroxide.

Note: Detailed, step-by-step experimental protocols for the synthesis or specific analysis of

3,3'-Azodibenzoic Acid are beyond the scope of this nomenclatural guide but can be found in

dedicated chemical synthesis and analysis literature.

Visualization of Nomenclature Relationships
To illustrate the relationship between the primary name and its various synonyms and

identifiers, the following diagram is provided. This logical map helps to visualize how different

terms relate to the core chemical structure.
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Caption: Logical relationship of 3,3'-Azodibenzoic Acid nomenclature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1269039?utm_src=pdf-body
https://www.benchchem.com/product/b1269039?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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